3-Hydroxy-2-methoxy-N-methylbenzamide

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 3-hydroxy-2-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H11NO3/c1-10-9(12)6-4-3-5-7(11)8(6)13-2/h3-5,11H,1-2H3,(H,10,12)
• InChI Key: GWFSAWBXMPZBOS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)O)OC

Description

3-Hydroxy-2-methoxy-N-methylbenzamide is a benzamide derivative featuring a hydroxyl group at the 3-position, a methoxy group at the 2-position, and an N-methyl substituent on the amide nitrogen. The presence of both hydroxyl and methoxy groups enables chelation with transition metals, which can facilitate regioselective transformations in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-2-methoxy-N-methylbenzamide typically involves the reaction of 3-hydroxy-2-methoxybenzoic acid with methylamine. The reaction is carried out in the presence of a dehydrating agent such as thionyl chloride or phosphorus trichloride to facilitate the formation of the amide bond. The reaction conditions generally include refluxing the reactants in an appropriate solvent like tetrahydrofuran (THF) or dichloromethane (DCM) for several hours .

Industrial Production Methods

On an industrial scale, the production of 3-Hydroxy-2-methoxy-N-methylbenzamide may involve continuous flow processes to ensure higher yields and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-2-methoxy-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The amide group can be reduced to an amine.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Reagents such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents.

Major Products Formed

Oxidation: Formation of 3-methoxy-2-methylbenzamide.

Reduction: Formation of 3-hydroxy-2-methoxy-N-methylbenzylamine.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

3-Hydroxy-2-methoxy-N-methylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antioxidant and antibacterial agent.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-Hydroxy-2-methoxy-N-methylbenzamide involves its interaction with specific molecular targets and pathways. The hydroxyl and methoxy groups on the benzene ring can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting enzyme activity and receptor binding. The compound’s amide group may also play a role in its biological activity by interacting with proteins and other macromolecules .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects and Structural Motifs

Table 1: Structural Comparison of Selected Benzamide Derivatives

Compound Name	Substituents (Position)	Amide Nitrogen Substituent	Molecular Weight (g/mol)	Key Functional Groups
3-Hydroxy-2-methoxy-N-methylbenzamide	-OH (3), -OCH₃ (2)	N-methyl	195.20	Hydroxy, Methoxy, Amide
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	-CH₃ (3)	N-(2-hydroxy-1,1-dimethylethyl)	237.30	Hydroxy, Amide, Branched alkyl
N-(5(6)-Cyanobenzimidazol-2-yl)-3,4,5-trimethoxybenzamide	-OCH₃ (3,4,5)	N-benzimidazolyl (cyano-substituted)	374.38	Trimethoxy, Cyano, Benzimidazole
2-Hydroxy-N-(3-trifluoromethylphenyl)benzamide	-OH (2)	N-(3-trifluoromethylphenyl)	311.27	Hydroxy, Trifluoromethyl
N-(2-Hydroxy-2-methylpropyl)-3-methoxybenzamide	-OCH₃ (3)	N-(2-hydroxy-2-methylpropyl)	251.30	Methoxy, Branched hydroxyalkyl

Key Observations :

• Electronic Effects : The hydroxyl and methoxy groups in 3-Hydroxy-2-methoxy-N-methylbenzamide provide electron-donating and -withdrawing effects, respectively, influencing reactivity in catalytic processes. In contrast, trifluoromethyl groups in impart strong electron-withdrawing properties.
• Chelation Capacity: The N,O-bidentate motif in 3-Hydroxy-2-methoxy-N-methylbenzamide is critical for metal coordination, similar to N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide . However, compounds like rely on benzimidazole and cyano groups for coordination, which may alter metal-binding selectivity.

Key Observations :

• Amide Coupling : Most analogs are synthesized via nucleophilic acyl substitution using benzoyl chlorides and amines/alcohols, with yields ranging from 62–72% .
• Solvent and Base : Et₃N in dry toluene or CH₂Cl₂ is commonly used to neutralize HCl byproducts .

Crystallographic and Spectroscopic Data

• 3-Hydroxy-2-methoxy-N-methylbenzamide: No direct crystallographic data is provided in the evidence. However, analogs like N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide exhibit well-defined crystal structures with hydrogen-bonding networks critical for stability .
• NMR Trends : In , the methoxy groups in 3,4,5-trimethoxybenzamide resonate at δ 3.76–3.90 ppm, while the N-methyl group in 3-Hydroxy-2-methoxy-N-methylbenzamide would likely appear near δ 2.37–3.00 ppm based on .